2-(benzo[d][1,3]dioxol-5-yl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H16N2O4/c22-19(7-13-1-2-17-18(6-13)25-12-24-17)21-9-14-5-16(10-20-8-14)15-3-4-23-11-15/h1-6,8,10-11H,7,9,12H2,(H,21,22)
• InChI Key: MWFHHNRGUXFEOL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NCC3=CC(=CN=C3)C4=COC=C4
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds with structural similarities have been synthesized and evaluated for their anticancer activities. For instance, derivatives of acetamide have been prepared and tested against leukemia cell lines, showing selective cytotoxic effects. This indicates the potential of such compounds in the development of anticancer therapeutics (Horishny, Arshad, & Matiychuk, 2021).

Crystal Structure Analysis

The crystal structure analysis of acetamide derivatives provides insights into their molecular configurations, which is crucial for understanding their interactions with biological targets. Studies on compounds like "2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide" have elucidated how molecular structure influences hydrogen bonding and crystal formation, offering a foundation for designing more effective molecules (Subhadramma et al., 2015).